Cas no 1592453-97-8 (3-2-bromo-1-(2-methylphenyl)ethoxyoxetane)

• Product Name: 3-2-bromo-1-(2-methylphenyl)ethoxyoxetane
• CAS No: 1592453-97-8
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• CID: 6254130
• PubChem ID: 102607682
• Update Time: 2025-07-09

3-2-bromo-1-(2-methylphenyl)ethoxyoxetane Chemical and Physical Properties

Names and Identifiers

• 3-2-bromo-1-(2-methylphenyl)ethoxyoxetane
• 3-[2-bromo-1-(2-methylphenyl)ethoxy]oxetane
• EN300-1135137
• 1592453-97-8

• Inchi： 1S/C12H15BrO2/c1-9-4-2-3-5-11(9)12(6-13)15-10-7-14-8-10/h2-5,10,12H,6-8H2,1H3
• InChI Key： LXBPXHCQDMEPHJ-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=CC=1C)OC1COC1

Computed Properties

• Exact Mass: 270.02554g/mol
• Monoisotopic Mass: 270.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 18.5Ų

Additional information on 3-2-bromo-1-(2-methylphenyl)ethoxyoxetane

3-2-Bromo-1-(2-Methylphenyl)Ethoxyoxetane: A Comprehensive Overview

3-2-Bromo-1-(2-Methylphenyl)Ethoxyoxetane, also known by its CAS No. 1592453-97-8, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its oxetane ring structure, which is a four-membered cyclic ether, and its bromo and aryl substituents. The combination of these structural features makes it a valuable molecule in modern organic synthesis and drug discovery.

The synthesis of 3-2-Bromo-1-(2-Methylphenyl)Ethoxyoxetane typically involves multi-step reactions, including nucleophilic substitution and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and enhancing purity. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

In terms of applications, 3-2-Bromo-1-(2-Methylphenyl)Ethoxyoxetane has shown promise in the development of novel therapeutic agents. Its bromine substituent allows for various substitution reactions, making it a versatile building block in medicinal chemistry. For instance, studies published in 2023 highlight its potential as a precursor for anti-inflammatory and anticancer drugs. The compound's ability to undergo ring-opening reactions under specific conditions has further expanded its utility in polymer chemistry.

The structural properties of CAS No. 1592453-97-8 also make it an interesting candidate for materials science applications. Its oxetane ring contributes to mechanical strength and thermal stability, which are desirable traits in advanced materials such as high-performance polymers and composites. Recent research has focused on incorporating this compound into biodegradable polymers, aligning with the growing demand for sustainable materials.

From a pharmacological perspective, 3-2-Bromo-1-(2-Methylphenyl)Ethoxyoxetane exhibits unique bioavailability profiles due to its ether linkage and aromatic substituents. Preclinical studies have demonstrated its ability to cross biological membranes efficiently, making it a potential carrier for drug delivery systems. Additionally, its stereochemical properties have been investigated to optimize its interactions with biological targets, further enhancing its therapeutic potential.

In conclusion, 3-2-Bromo-1-(2-Methylphenyl)Ethoxyoxetane (CAS No. 1592453-97-8) stands out as a multifaceted compound with diverse applications across chemistry and pharmacology. Its structural versatility, combined with recent advancements in synthetic methods and application development, positions it as a key molecule in future innovations across multiple industries.